Cas no 1357559-48-8 (Potassium (3-(Pyrrolidin-1-yl)prop-1-en-2-yl)trifluoroborate)

• Product Name: Potassium (3-(Pyrrolidin-1-yl)prop-1-en-2-yl)trifluoroborate
• CAS No: 1357559-48-8
• MF: C₇H₁₂BF₃KN
• MW: 217.081393241882
• CID: 1240054
• PubChem ID: 56655822
• Update Time: 2025-11-01

Potassium (3-(Pyrrolidin-1-yl)prop-1-en-2-yl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium trifluoro[3-(1-pyrrolidinyl)-1-propen-2-yl]borate(1-)
• 1357559-48-8
• G63165
• Potassiumtrifluoro(3-(pyrrolidin-1-yl)prop-1-en-2-yl)borate
• POTASSIUM (3-(PYRROLIDIN-1-YL)PROP-1-EN-2-YL)TRIFLUOROBORATE
• POTASSIUM TRIFLUORO[3-(PYRROLIDIN-1-YL)PROP-1-EN-2-YL]BORANUIDE
• Potassium trifluoro(3-(pyrrolidin-1-yl)prop-1-en-2-yl)borate
• potassium;trifluoro(3-pyrrolidin-1-ylprop-1-en-2-yl)boranuide
• Potassium (3-(Pyrrolidin-1-yl)prop-1-en-2-yl)trifluoroborate

• Inchi： 1S/C7H12BF3N.K/c1-7(8(9,10)11)6-12-4-2-3-5-12;/h1-6H2;/q-1;+1
• InChI Key： NHIQPNBROVDJEQ-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C(=C)CN1CCCC1)(F)F

Computed Properties

• Exact Mass: 217.0651955g/mol
• Monoisotopic Mass: 217.0651955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Additional information on Potassium (3-(Pyrrolidin-1-yl)prop-1-en-2-yl)trifluoroborate

Research Briefing on Potassium (3-(Pyrrolidin-1-yl)prop-1-en-2-yl)trifluoroborate (CAS: 1357559-48-8)

Potassium (3-(Pyrrolidin-1-yl)prop-1-en-2-yl)trifluoroborate (CAS: 1357559-48-8) is a specialized organoboron compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoroborate moiety and pyrrolidine substituent, serves as a versatile building block in the synthesis of biologically active molecules. Recent studies have highlighted its potential in the development of novel therapeutics, particularly in the areas of enzyme inhibition and targeted drug delivery.

The compound's chemical structure, featuring a potassium-stabilized trifluoroborate group and a pyrrolidine ring, enables it to participate in a variety of cross-coupling reactions, such as Suzuki-Miyaura couplings. These reactions are pivotal in the construction of complex organic frameworks, which are often required in drug discovery programs. Recent research has demonstrated the efficacy of this compound in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases.

One of the most notable applications of Potassium (3-(Pyrrolidin-1-yl)prop-1-en-2-yl)trifluoroborate is its role in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutics that selectively degrade disease-causing proteins. The compound's ability to act as a linker or a functional group in these molecules has been explored in several recent studies, showcasing its potential to enhance the pharmacokinetic properties of PROTACs.

In addition to its utility in drug discovery, this compound has also been investigated for its role in chemical biology tools. For instance, it has been used as a probe to study enzyme mechanisms and protein-ligand interactions. The trifluoroborate group, in particular, offers stability and reactivity that are advantageous in these applications. Recent publications have detailed its use in fluorescent labeling and activity-based protein profiling, further expanding its scope in biomedical research.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of Potassium (3-(Pyrrolidin-1-yl)prop-1-en-2-yl)trifluoroborate. Issues such as moisture sensitivity and the need for optimized reaction conditions have been noted in the literature. However, ongoing research is addressing these limitations, with recent advances in protective group strategies and catalytic systems offering potential solutions.

In conclusion, Potassium (3-(Pyrrolidin-1-yl)prop-1-en-2-yl)trifluoroborate (CAS: 1357559-48-8) represents a valuable tool in the arsenal of modern medicinal chemists and chemical biologists. Its versatility in synthetic applications and its potential in therapeutic development make it a compound of significant interest. Future research is expected to further elucidate its mechanisms and expand its applications, paving the way for innovative treatments and diagnostic tools.